Cas no 2229379-36-4 (1-(4-fluoropyridin-2-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(4-fluoropyridin-2-yl)-N-methylcyclopropan-1-amine
• CAS No: 2229379-36-4
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 6024184
• PubChem ID: 165734419
• Update Time: 2025-08-03

1-(4-fluoropyridin-2-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoropyridin-2-yl)-N-methylcyclopropan-1-amine
• 2229379-36-4
• EN300-1787590

• Inchi： 1S/C9H11FN2/c1-11-9(3-4-9)8-6-7(10)2-5-12-8/h2,5-6,11H,3-4H2,1H3
• InChI Key： SNRANFMRLSEHQK-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1(CC1)NC

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(4-fluoropyridin-2-yl)-N-methylcyclopropan-1-amine

1-(4-Fluoropyridin-2-yl)-N-Methylcyclopropan-1-Amine: A Comprehensive Overview

1-(4-fluoropyridin-2-yl)-N-methylcyclopropan-1-amine (CAS No: 2229379-36-4) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, combines a cyclopropane ring with a fluorinated pyridine moiety and an N-methyl group, making it a versatile molecule for various applications. The cyclopropane ring is known for its high strain energy, which can be harnessed in chemical reactions to induce specific reactivities. The fluorinated pyridine group adds electronic diversity, enhancing the compound's potential in medicinal chemistry.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The integration of a pyridine ring, particularly with fluorine substitution, further enhances the molecule's electronic properties, making it a promising candidate for various therapeutic applications. Fluorine substitution in aromatic rings is known to improve lipophilicity and stability, which are critical factors in drug development.

The synthesis of 1-(4-fluoropyridin-2-yl)-N-methylcyclopropan-1-amine involves a multi-step process that typically includes the formation of the cyclopropane ring and subsequent coupling reactions to introduce the pyridine moiety. Researchers have explored various methods, including transition metal-catalyzed cross-couplings and organocatalytic approaches, to optimize the synthesis of this compound. These methods not only improve yield but also ensure high purity, which is essential for its use in biological assays.

In terms of chemical properties, this compound exhibits interesting reactivity due to the combination of its strained cyclopropane ring and electron-withdrawing fluorine substituent. Studies have shown that the cyclopropane ring can undergo ring-opening reactions under specific conditions, offering opportunities for further functionalization. Additionally, the pyridine ring can participate in hydrogen bonding interactions, which are crucial for molecular recognition in biological systems.

The biological activity of 1-(4-fluoropyridin-2-yl)-N-methylcyclopropan-1-amine has been extensively studied in recent years. Preclinical data suggest that this compound may possess potential as a modulator of certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of various diseases such as hypertension, pain, and neurodegenerative disorders. Its ability to interact with these receptors is attributed to its unique structural features, including the rigid cyclopropane ring and the electron-withdrawing fluorine substituent.

Furthermore, computational studies using molecular docking have provided insights into the binding modes of this compound with target proteins. These studies have revealed that the pyridine ring plays a critical role in stabilizing interactions through π–π stacking and hydrogen bonding. The N-methyl group, on the other hand, contributes to hydrophobic interactions within the binding pocket, enhancing overall affinity.

Recent advancements in medicinal chemistry have also explored the use of 1-(4-fluoropyridin-2-yl)-N-methylcyclopropan-1-amines as building blocks for constructing larger molecular frameworks. By leveraging its modular structure, researchers have successfully synthesized analogs with improved pharmacokinetic profiles and enhanced bioactivity.

In conclusion, 1-(4-fluoropyridin-2-yli)-N-methylcyclopropan-amines represent a class of compounds with significant potential in drug discovery and development. Their unique structural features and versatile reactivity make them valuable tools for exploring novel therapeutic strategies. As research continues to uncover their full potential, this compound will likely play an increasingly important role in advancing modern medicine.